Cas no 2171628-58-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclobutane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclobutane-1-carboxylic acid
• CAS No: 2171628-58-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6339648
• PubChem ID: 165814956
• Update Time: 2025-06-03

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclobutane-1-carboxylic acid
• 2171628-58-1
• EN300-1552238
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhex-4-enamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-17(2)12-13-23(24(30)29-27(25(31)32)14-7-15-27)28-26(33)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-12,22-23H,7,13-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： QLXQDIMFHUGWLM-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(C(C/C=C(/C)\C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclobutane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclobutane-1-carboxylic acid (CAS No. 2171628-58-1)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclobutane-1-carboxylic acid, identified by its CAS number 2171628-58-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate cyclic structure and functional groups, which contribute to its potential biological activity. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amidocyclobutane scaffold suggests a high degree of structural complexity, which is often exploited in the design of bioactive molecules.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy, as it is commonly employed in medicinal chemistry for its ability to enhance solubility, stability, and metabolic profiles of drug candidates. This group is also known to interact favorably with biological targets, making it a valuable component in the development of novel therapeutic agents. The amidocyclobutane core, on the other hand, provides a rigid framework that can improve binding affinity and selectivity, which are critical factors in drug design. The combination of these structural elements makes 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclobutane-1-carboxylic acid a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of molecules that incorporate fluorene derivatives due to their unique chemical properties and biological activities. Fluorene-based compounds have been reported to exhibit a wide range of pharmacological effects, including anti-inflammatory, anticancer, and antimicrobial properties. The fluoren-9-ylmethoxycarbonyl group in this compound is particularly interesting because it can be modified in various ways to fine-tune its biological activity. For instance, it can be used to introduce hydrophobic interactions or to enhance binding to specific protein targets.

The 5-methylhex-4-enamido part of the molecule adds another layer of complexity, contributing to its potential role as a bioactive agent. This moiety is known to influence the conformational flexibility of the molecule, which can be crucial for its interaction with biological targets. Additionally, the presence of a methyl group at the 5-position suggests that this compound may exhibit unique metabolic properties compared to its analogs without this substitution.

One of the most compelling aspects of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclobutane-1-carboxylic acid is its potential application in the treatment of various diseases. Current research indicates that this compound may have therapeutic effects against several conditions, including neurological disorders and inflammatory diseases. The rigid cyclic structure and the presence of multiple functional groups make it an ideal candidate for designing molecules that can interact with complex biological pathways.

Recent studies have demonstrated that compounds with similar structural features to 1-2-(\\({(9H-fluoren\\}-9-ylmethoxycarbonyl}\\)amino)-5-methylhex\\}-4-enamidocyclobutane\\)-1-carboxylic acid (CAS No. 2171628\\)-58\\)-1, such as those containing fluorene derivatives and amidocyclobutane scaffolds, exhibit significant biological activity. These studies have shown that such molecules can modulate key signaling pathways involved in disease progression. For example, they have been found to inhibit enzymes that are overexpressed in cancer cells or to interfere with inflammatory mediators that contribute to chronic diseases.

The synthesis of 1-(2-{(9H-fluoren\\}-9-ylmethoxycarbonyl)amino}-5-methylhex\\}-4-enamido)cyclobutane\\)-1-carboxylic acid (CAS No. 2171628\\)-58\\)-1 involves multiple steps and requires careful optimization to ensure high yield and purity. The introduction of the fluoren\\}-9-ylmethoxycarbonyl group typically requires protective group strategies to prevent unwanted side reactions. Similarly, the formation of the amidocyclobutane ring necessitates controlled conditions to avoid decomposition or rearrangement products.

In conclusion, 1-(2-{(9H-fluoren\\}-9-ylmethoxycarbonyl)amino}-5-methylhex\\}-4-enamido)cyclobutane\\)-1-carboxylic acid (CAS No. 2171628\\)-58\\)-1 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues in this area, 2171628\\)-58\\)-1 will likely play an important role in advancing our understanding of disease mechanisms and developing new treatments.